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Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for assessing JNJ-47965567 target engagement in

tissue samples. It includes frequently asked questions, troubleshooting guides, detailed

experimental protocols, and key quantitative data.

Frequently Asked Questions (FAQs)
Q1: What is JNJ-47965567 and what is its primary target?

A1: JNJ-47965567 is a potent, selective, and centrally permeable antagonist of the P2X7

receptor (P2X7R).[1][2][3] The P2X7R is an ATP-gated ion channel primarily expressed on

immune cells like macrophages and microglia, as well as other cell types in the central nervous

system (CNS).[4][5] It plays a key role in neuroinflammatory processes.[6]

Q2: What is the mechanism of action for JNJ-47965567?

A2: JNJ-47965567 acts as a P2X7R antagonist. While initially thought to be a competitive

antagonist for human and rat P2X7R, further studies suggest it functions as a non-competitive

inhibitor.[4] It blocks the downstream effects of P2X7R activation by high concentrations of

extracellular ATP.[7][8]
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Q3: What are the key downstream signaling events inhibited by JNJ-47965567?

A3: Activation of P2X7R by ATP triggers several downstream events. JNJ-47965567 inhibits

these processes, which include:

Ion Flux: Blocks the influx of Ca²⁺ and Na⁺ and the efflux of K⁺.[7][9]

Macropore Formation: Prevents the formation of a large, non-selective pore that allows

passage of molecules up to 900 Da.[7][8]

Inflammasome Activation: Inhibits the assembly of the NLRP3 inflammasome, a critical step

for processing pro-inflammatory cytokines.[6][10][11]

Cytokine Release: Attenuates the release of mature pro-inflammatory cytokines, most

notably Interleukin-1β (IL-1β).[1][2][12]

Q4: How do I choose the appropriate assay for assessing target engagement in my tissue

samples?

A4: The choice of assay depends on your specific research question and available equipment.

For functional blockade: IL-1β release assays are a robust method to confirm functional

target engagement, as this is a key downstream effect of P2X7R activation.[1][12]

For direct ion channel activity: Calcium influx assays or dye uptake assays (using ethidium

bromide or TO-PRO™-3) can directly measure the inhibition of channel and pore formation.

[4][13][14]

For receptor occupancy: Ex vivo autoradiography with a suitable radioligand is effective for

quantifying receptor binding in brain tissue slices.[1][12]

Q5: Are there species-specific differences in the potency of JNJ-47965567?

A5: Yes, JNJ-47965567 exhibits different affinities and potencies for P2X7R across different

species. It is crucial to consult species-specific data to determine appropriate experimental

concentrations. For example, it has a high affinity for both human (pKi 7.9) and rat (pKi 8.7)

P2X7R.[2][15] Potency (pIC₅₀) values also vary between human, mouse, and rat receptors.[3]
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Troubleshooting Guide
Q: I am not observing any inhibition of P2X7R activity with JNJ-47965567. What could be the

issue?

A: This is a common issue with several potential causes. Use the following logic to

troubleshoot:

No/Low Inhibition Observed

Check Compound Integrity
& Concentration

Compound Issue?

Verify P2X7R Agonist
(ATP/BzATP) Activity

Agonist Issue?

Assess Tissue/Cell Viability
& P2X7R Expression

Sample Issue?

Review Assay Conditions

Protocol Issue?

Incorrect stock concentration?
Degraded compound?
Adsorption to plastic?

Is agonist concentration high enough?
(P2X7R requires mM ATP).

Degraded agonist?

Tissue improperly stored?
Low P2X7R expression in

target tissue/cell type?

Incorrect species?
(potency varies).

Inappropriate vehicle?
Assay buffer contains divalent

cations that inhibit P2X7R?

Click to download full resolution via product page

Caption: Troubleshooting logic for lack of JNJ-47965567 activity.

Compound Integrity: Ensure the compound has been stored correctly and that the final

concentration in the assay is accurate. JNJ-47965567 is typically dissolved in solvents like

DMSO.[3]

Agonist Concentration: P2X7R requires unusually high concentrations of ATP (in the

millimolar range) for full activation.[7] Ensure your ATP or BzATP (a potent P2X7R agonist)
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stock is fresh and used at a concentration sufficient to elicit a strong response (e.g., EC₈₀).

[16]

Tissue Viability and Expression: Confirm that your tissue samples are viable and have not

undergone degradation. Verify that your specific tissue or cell population expresses sufficient

levels of P2X7R using methods like Western blotting or PCR.[14]

Assay Conditions:

Species: Confirm you are using a concentration of JNJ-47965567 appropriate for the

species being tested.[2][3]

Divalent Cations: P2X7R activity can be inhibited by divalent cations like Mg²⁺ and Ca²⁺.

[16] Ensure your assay buffer composition is appropriate and consistent.

Vehicle Control: The vehicle used to dissolve JNJ-47965567, such as 2-(hydroxypropyl)-

beta-cyclodextrin or DMSO, should be tested alone to ensure it does not affect the assay

outcome.[4]

Q: My results show high variability between replicates. What are the potential causes?

A: High variability can arise from inconsistent tissue preparation, inaccurate pipetting, or

fluctuations in incubation times and temperatures. For tissue slice experiments, ensure slice

thickness and health are consistent. For dissociated cells, ensure consistent cell numbers and

viability across wells.

Quantitative Data Summary
The potency and affinity of JNJ-47965567 vary by species and assay type. The following tables

summarize key quantitative data reported in the literature.

Table 1: Binding Affinity (pKi) of JNJ-47965567

Species pKi (± SEM) Reference

Human 7.9 (± 0.07) [1][12]
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| Rat | 8.7 (± 0.07) |[2][12] |

Table 2: Inhibitory Potency (pIC₅₀ / IC₅₀) of JNJ-47965567

Assay System Measurement
Potency (pIC₅₀ /
IC₅₀)

Reference

Human P2X7R
Functional
Antagonism

pIC₅₀: 8.3 [3]

Mouse P2X7R
Functional

Antagonism
pIC₅₀: 7.5 [3]

Rat P2X7R
Functional

Antagonism
pIC₅₀: 7.2 [3]

Human Whole Blood IL-1β Release pIC₅₀: 6.7 (± 0.07) [1][12]

Human Monocytes IL-1β Release pIC₅₀: 7.5 (± 0.07) [1][12]

Rat Microglia IL-1β Release pIC₅₀: 7.1 (± 0.1) [1][12]

| Murine J774 Macrophages | Ethidium⁺ Uptake | IC₅₀: 54 (± 24) nM |[4] |

Experimental Protocols & Visualizations
P2X7R Signaling Pathway & JNJ-47965567 Inhibition
The following diagram illustrates the P2X7R signaling cascade and the point of intervention for

JNJ-47965567.

Cell Membrane Intracellular Signaling

P2X7 Receptor NLRP3 Inflammasome
Assembly

K⁺ Efflux Caspase-1
Activation

Pro-IL-1β → IL-1β
(Mature) IL-1β Release

High Extracellular ATP
Activates

JNJ-47965567

Inhibits
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Caption: P2X7R signaling pathway and antagonism by JNJ-47965567.

Protocol 1: IL-1β Release Assay from Tissue Slices
This protocol measures the ability of JNJ-47965567 to block ATP-induced IL-1β release from

ex vivo tissue slices (e.g., brain, spleen).

1. Tissue Collection
& Slicing (e.g., 300 µm)

2. Slice Recovery
in ACSF

3. Priming Step (Optional)
e.g., with LPS (1 µg/mL)

4. Pre-incubation
with JNJ-47965567

or Vehicle

5. Stimulation
with ATP or BzATP

6. Supernatant
Collection

7. IL-1β Quantification
(ELISA)

8. Data Analysis
(Normalize & Compare)
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Click to download full resolution via product page

Caption: Workflow for an ex vivo IL-1β release assay.

Methodology:

Materials:

Freshly dissected tissue (e.g., hippocampus, spleen).

Vibratome or tissue chopper.

Artificial cerebrospinal fluid (ACSF) or appropriate physiological buffer, gassed with 95%

O₂ / 5% CO₂.

Lipopolysaccharide (LPS) for priming (optional, enhances pro-IL-1β expression).

JNJ-47965567 stock solution (in DMSO).

ATP or BzATP stock solution.

IL-1β ELISA kit (species-specific).

Multi-well plates.

Procedure:

1. Tissue Preparation: Rapidly dissect the tissue of interest and place it in ice-cold,

oxygenated buffer. Prepare acute slices (e.g., 200-400 µm thick) using a vibratome.

2. Recovery: Allow slices to recover in oxygenated buffer at room temperature for at least 1

hour.

3. Priming (Optional): For many tissues, priming is necessary to induce pro-IL-1β expression.

Incubate slices with LPS (e.g., 1 µg/mL) for 2-4 hours.

4. Antagonist Treatment: Transfer slices to a multi-well plate. Pre-incubate with various

concentrations of JNJ-47965567 or a vehicle control for 30-60 minutes.
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5. Stimulation: Add the P2X7R agonist (e.g., 1-3 mM ATP or 100-300 µM BzATP) and

incubate for a defined period (e.g., 1-2 hours).

6. Sample Collection: Carefully collect the supernatant from each well.

7. Quantification: Measure the concentration of IL-1β in the supernatant using a species-

specific ELISA kit according to the manufacturer's instructions.

8. Normalization (Optional): Tissue viability can be assessed using an LDH assay on the

supernatant to normalize IL-1β release to any cell death.

Data Analysis:

Calculate the percentage inhibition of ATP-induced IL-1β release for each concentration of

JNJ-47965567 compared to the vehicle-treated, ATP-stimulated control.

Plot the concentration-response curve and calculate the IC₅₀ value.

Protocol 2: Dye Uptake Assay in Dissociated Tissue
Cells
This protocol assesses P2X7R pore formation by measuring the uptake of a fluorescent dye

like ethidium bromide (EtBr) or TO-PRO™-3 in cells isolated from tissue.

Methodology:

Materials:

Fresh tissue (e.g., spleen, lymphoid tissues).[4]

Cell dissociation buffer (e.g., collagenase/dispase).

Physiological salt solution (e.g., HBSS).

JNJ-47965567 stock solution.

ATP or BzATP stock solution.
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Fluorescent dye (e.g., Ethidium Bromide, TO-PRO™-3).

Flow cytometer or fluorescence microscope.

Procedure:

1. Cell Isolation: Mechanically and/or enzymatically dissociate the tissue to obtain a single-

cell suspension. Filter the suspension through a cell strainer to remove clumps.

2. Cell Plating: Plate the cells in a suitable multi-well plate or use them in suspension for flow

cytometry.

3. Antagonist Treatment: Pre-incubate the cells with JNJ-47965567 or vehicle for 15-30

minutes.

4. Dye and Agonist Addition: Add the fluorescent dye (e.g., 5-10 µM EtBr) followed

immediately by the P2X7R agonist (e.g., 1-3 mM ATP).

5. Incubation: Incubate for 10-20 minutes at 37°C.

6. Measurement:

Flow Cytometry: Analyze the fluorescence intensity of the cell population. Gate on the

cell population of interest if using specific cell markers.[4]

Microscopy: Capture images and quantify the number of fluorescently labeled cells or

the mean fluorescence intensity.

Data Analysis:

Quantify the reduction in dye uptake in JNJ-47965567-treated cells compared to vehicle-

treated controls.

Determine the IC₅₀ of JNJ-47965567 for inhibiting ATP-induced dye uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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